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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the polymerization of Diallyl 2,2'-oxydiethyl dicarbonate, also widely known as

Allyl Diglycol Carbonate (ADC) or CR-39.

Frequently Asked Questions (FAQs)
Q1: What are the common initiators used for the polymerization of Diallyl 2,2'-oxydiethyl
dicarbonate?

A1: The most common initiators for the free-radical polymerization of Diallyl 2,2'-oxydiethyl
dicarbonate are organic peroxides. Diisopropyl peroxydicarbonate (IPP) and benzoyl peroxide

(BPO) are frequently used for thermal polymerization.[1][2] For UV-initiated polymerization,

photoinitiators like 2-hydroxy-2-methyl-1-phenyl-1-propanone are effective.[3][4]

Q2: What is a typical curing temperature and time for thermal polymerization?

A2: A general polymerization schedule involves a long curing process of approximately 20

hours with a maximum temperature of 95°C.[2] However, the temperature can range from 28°C

to 100°C, and the time can vary from 1 to 24 hours depending on the initiator type and

concentration.[5]

Q3: Can this monomer be polymerized using UV light?
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A3: Yes, UV photopolymerization is an efficient method for curing Diallyl 2,2'-oxydiethyl
dicarbonate.[3][4] This method offers advantages such as faster curing times and reduced risk

of defects associated with the exothermic nature of thermal polymerization.[3]

Q4: Why is my polymer yellowing after curing?

A4: Yellowing of the polymer can be caused by several factors, including impurities in the

monomer, excessive initiator concentration, or high curing temperatures. Trapped air bubbles

during the molding process can also lead to discoloration.[6]

Q5: What is "degradative chain transfer" and how does it affect the polymerization?

A5: Degradative chain transfer is a common issue with allyl monomers where a growing

polymer radical abstracts a hydrogen atom from a monomer molecule. This terminates the

growing chain and forms a stable allyl radical, which is less reactive for re-initiation.[7] This

process can lead to polymers with lower molecular weights.[7]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39000746/
https://www.researchgate.net/publication/381934592_Efficient_Preparation_of_Polyallyl_diglycol_carbonate_PADC_Nuclear_Track_Detectors_UV_Photopolymerization
https://pubmed.ncbi.nlm.nih.gov/39000746/
https://www.tandfonline.com/doi/full/10.1080/15685551.2016.1187445
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-allyl-diglycol-carbonate-in-advanced-polymerization-technologies-mj
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-allyl-diglycol-carbonate-in-advanced-polymerization-technologies-mj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Potential Cause(s) Recommended Solution(s)

Incomplete Polymerization

- Insufficient initiator

concentration.- Low curing

temperature or short curing

time.- Presence of inhibitors in

the monomer.

- Increase the initiator

concentration within the

recommended range (e.g., 0.1-

1.0 wt% for thermal

polymerization).[5]- Optimize

the curing profile by increasing

the temperature or extending

the curing time.[2][5]- Ensure

the monomer is pure and free

from inhibitors before use.

Cracking of the Polymer

- The polymerization of allyl

monomers is highly

exothermic, leading to internal

stress.[6]- High volume

shrinkage (up to 14%) during

polymerization.[6]

- Implement a constant rate

polymerization profile by

gradually increasing the

temperature to control heat

evolution.[6]- Use a lower

initial curing temperature and

extend the overall curing time.

[6]

Low Molecular Weight of the

Polymer

- Dominance of degradative

chain transfer.[7]

- While inherent to allyl

monomers, optimizing initiator

concentration and temperature

can help. Lowering the

polymerization temperature

may reduce the rate of chain

transfer relative to

propagation.

Bubble Formation in the

Polymer

- Trapped air during mold

filling.- Dissolved gases in the

monomer being released

during heating.

- Degas the monomer under

vacuum before adding the

initiator and filling the mold.[4]-

Carefully fill the mold to avoid

entrapping air bubbles.

Poor Optical Properties (e.g.,

haze, low transmittance)

- Incomplete polymerization.-

Phase separation due to

incompatible additives.-

- Ensure complete conversion

by optimizing curing

conditions.[3]- If using
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Surface imperfections from the

mold.

additives, ensure they are fully

dissolved and compatible with

the monomer.- Use high-

quality, clean molds with

smooth surfaces.

Experimental Protocols
Protocol 1: Thermal Polymerization
This protocol describes a typical thermal polymerization of Diallyl 2,2'-oxydiethyl dicarbonate
using Diisopropyl peroxydicarbonate (IPP) as the initiator.

Materials:

Diallyl 2,2'-oxydiethyl dicarbonate (ADC) monomer

Diisopropyl peroxydicarbonate (IPP) initiator

Glass mold

Programmable oven or water bath

Procedure:

Preparation: Ensure the ADC monomer is pure and free of inhibitors. The glass mold should

be clean and dry.

Initiator Addition: Add the desired amount of IPP initiator to the ADC monomer. A typical

concentration ranges from 0.1 to 1.0% by weight.[5] Mix thoroughly until the initiator is

completely dissolved.

Mold Filling: Carefully pour the monomer-initiator mixture into the glass mold, avoiding the

introduction of air bubbles.

Curing: Place the filled mold in a programmable oven or water bath. A typical curing cycle is

a gradual temperature ramp up to a maximum of 95°C over a period of 20 hours.[2] For
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example, start at a lower temperature (e.g., 60°C) and gradually increase to the final

temperature to control the exothermic reaction.[5]

Cooling and Demolding: After the curing cycle is complete, allow the mold to cool down

slowly to room temperature to prevent thermal stress and cracking. Carefully demold the

polymer.

Protocol 2: UV Photopolymerization
This protocol outlines the UV-initiated polymerization of Diallyl 2,2'-oxydiethyl dicarbonate
using a photoinitiator.

Materials:

Diallyl 2,2'-oxydiethyl dicarbonate (ADC) monomer

2-hydroxy-2-methyl-1-phenyl-1-propanone (photoinitiator)

UV-transparent mold (e.g., quartz or UV-transparent polymer)

UV curing chamber with a controlled intensity lamp

Procedure:

Preparation: Ensure the ADC monomer is pure. The UV-transparent mold must be clean.

Initiator Addition: Add the photoinitiator to the ADC monomer. An optimized concentration is 5

parts per hundred of the ADC (phr).[3][4] Mix thoroughly in a dark environment to prevent

premature polymerization.

Degassing: Degas the mixture under vacuum (e.g., 0.09 MPa for 30 minutes) to remove any

dissolved gases.[4]

Mold Filling: Carefully fill the UV-transparent mold with the degassed mixture.

UV Curing: Place the mold in a UV curing chamber. Irradiate with a UV lamp at a controlled

intensity. Optimized conditions are an irradiation intensity of 12 mW/cm² for 25 minutes.[3][4]
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Post-Curing (Optional): Depending on the application, a post-cure thermal treatment at a

moderate temperature (e.g., 80-100°C) may be performed to enhance the polymer

properties.

Demolding: After curing, remove the polymer from the mold.

Quantitative Data Summary
The following tables summarize the effect of different reaction conditions on the properties of

poly(diallyl 2,2'-oxydiethyl dicarbonate).

Table 1: Effect of UV Initiator Concentration and Irradiation Time on Polymer Properties[1][3]

Initiator Conc.
(phr)

Irradiation
Time (min)

Double Bond
Conversion
Rate (%)

Hardness
(Shore D)

Density
(g/cm³)

4 20
Stable after this

concentration
- -

5 20 - - -

5 25 93.2 Maximum Maximum

>5 25
No significant

increase
- -

Table 2: General Properties of Poly(diallyl 2,2'-oxydiethyl dicarbonate) (CR-39)[2][8]

Property Value

Refractive Index (nD) 1.498 - 1.499

Abbe Number 58 - 59

Density 1.31 - 1.32 g/cm³

Continuous Use Temperature Up to 100°C
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Caption: Workflow for Thermal Polymerization.
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Problem Identification Potential Causes Solutions

Polymerization
Issue Observed

Incomplete Cure

Cracking

Bubbles

Low Initiator/Time/Temp

Exothermic Reaction

Trapped Air

Optimize Conditions
(Conc., Temp, Time)

Control Heat Evolution
(Temp. Profile)

Degas Monomer

Click to download full resolution via product page

Caption: Troubleshooting Logic Flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/the-role-of-allyl-diglycol-carbonate-in-advanced-polymerization-technologies-mj
https://www.njchm.com/allyl-diglycol-carbonate-is-a-good-optical-resin-lens-material.html
https://www.njchm.com/allyl-diglycol-carbonate-is-a-good-optical-resin-lens-material.html
https://www.benchchem.com/product/b1669595#optimizing-reaction-conditions-for-diallyl-2-2-oxydiethyl-dicarbonate-polymerization
https://www.benchchem.com/product/b1669595#optimizing-reaction-conditions-for-diallyl-2-2-oxydiethyl-dicarbonate-polymerization
https://www.benchchem.com/product/b1669595#optimizing-reaction-conditions-for-diallyl-2-2-oxydiethyl-dicarbonate-polymerization
https://www.benchchem.com/product/b1669595#optimizing-reaction-conditions-for-diallyl-2-2-oxydiethyl-dicarbonate-polymerization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

